Cas no 6832-87-7 (2-Bromo-N-methylaniline)

2-Bromo-N-methylaniline Properties

Names and Identifiers

• 2-Bromo-N-methylaniline
• 2-BROMO-N-METHYLANILINE 95
• 2-bromo-N-methylbenzenamine
• Benzenamine,2-bromo-N-methyl-
• o-Bromo-N-methylaniline
• NSC338420
• N-Methyl-2-bromoaniline
• Benzenamine, 2-bromo-N-methyl-
• SMVIAQFTVWDWDS-UHFFFAOYSA-N
• 0544AC
• LS11478
• ST24040210
• 832B877
• 2-Bromo-N-methylaniline, 95%
• SY246165
• CS-0130527
• FT-0696143
• SCHEMBL989524
• A867065
• NSC-338420
• 6832-87-7
• DTXSID80318993
• MFCD06798064
• AKOS000253684
• EN300-206177
• DS-17555
• V10176
• DB-074008
• +Expand

• MDL： MFCD06798064
• InChIKey： SMVIAQFTVWDWDS-UHFFFAOYSA-N
• Inchi： 1S/C7H8BrN/c1-9-7-5-3-2-4-6(7)8/h2-5,9H,1H3
• SMILES： BrC1=C([H])C([H])=C([H])C([H])=C1N([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 184.98401g/mol
• Surface Charge: 0
• XLogP3: 2.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 184.98401g/mol
• Monoisotopic Mass: 184.98401g/mol
• Topological Polar Surface Area: 12Ų
• Heavy Atom Count: 9
• Complexity: 85
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• PSA: 12.03
• Refractive Index: n20/D 1.6070(lit.)
• Boiling Point: 107-109 °C/12 mmHg(lit.)
• Melting Point: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: Fahrenheit: 217.4 ° f < br / > Celsius: 103 ° C < br / >
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.589 g/mL at 25 °C(lit.)